Cas no 1361553-66-3 (5-Chloro-2-(perchlorophenyl)pyridine-3-acetonitrile)

• Product Name: 5-Chloro-2-(perchlorophenyl)pyridine-3-acetonitrile
• CAS No: 1361553-66-3
• MF: C₁₃H₄Cl₆N₂
• MW: 400.902256965637
• CID: 4969041
• Update Time: 2025-06-30

5-Chloro-2-(perchlorophenyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(perchlorophenyl)pyridine-3-acetonitrile

• Inchi： 1S/C13H4Cl6N2/c14-6-3-5(1-2-20)13(21-4-6)7-8(15)10(17)12(19)11(18)9(7)16/h3-4H,1H2
• InChI Key： STCBKSDIAOEGER-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C(=CC(=CN=1)Cl)CC#N)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 397
• XLogP3: 5.9
• Topological Polar Surface Area: 36.7

Additional information on 5-Chloro-2-(perchlorophenyl)pyridine-3-acetonitrile

Introduction to 5-Chloro-2-(perchlorophenyl)pyridine-3-acetonitrile (CAS No. 1361553-66-3)

5-Chloro-2-(perchlorophenyl)pyridine-3-acetonitrile is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1361553-66-3, has garnered attention due to its potential applications in various scientific domains, particularly in the development of novel pharmaceutical agents and agrochemicals. The molecular structure of this compound, featuring a chloro-substituted pyridine ring and an acetonitrile moiety, contributes to its reactivity and utility in synthetic chemistry.

The synthesis and characterization of 5-Chloro-2-(perchlorophenyl)pyridine-3-acetonitrile involve meticulous attention to detail, ensuring that the final product meets the stringent requirements of modern chemical research. The presence of the chloro group and the perchlorophenyl substituent enhances the compound's versatility, making it a valuable intermediate in organic synthesis. Researchers have leveraged these features to explore its role in constructing more complex molecules, which could lead to breakthroughs in drug discovery and material science.

In recent years, there has been a growing interest in understanding the pharmacological properties of heterocyclic compounds like 5-Chloro-2-(perchlorophenyl)pyridine-3-acetonitrile. The pyridine core is a common structural motif in many bioactive molecules, and modifications at various positions on this ring can significantly alter its biological activity. Studies have shown that substituents such as chloro and acetonitrile can influence the compound's interactions with biological targets, making it a promising candidate for further investigation.

One of the most compelling aspects of 5-Chloro-2-(perchlorophenyl)pyridine-3-acetonitrile is its potential as a building block for more complex pharmacophores. The acetonitrile group, for instance, can be further functionalized through various chemical reactions, allowing researchers to tailor the compound's properties for specific applications. This flexibility has made it an attractive choice for medicinal chemists looking to develop new therapeutic agents.

The role of computational chemistry in studying compounds like 5-Chloro-2-(perchlorophenyl)pyridine-3-acetonitrile cannot be overstated. Advanced computational methods have enabled researchers to predict the compound's behavior under different conditions, providing insights that would be difficult or impossible to obtain through experimental alone. These predictions are crucial for guiding synthetic efforts and optimizing reaction conditions.

Recent advancements in spectroscopic techniques have also enhanced our understanding of this compound's structure and dynamics. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have provided detailed information about the molecular structure and purity of 5-Chloro-2-(perchlorophenyl)pyridine-3-acetonitrile. This high-resolution data is essential for confirming the identity of the compound and ensuring its suitability for further applications.

The impact of 5-Chloro-2-(perchlorophenyl)pyridine-3-acetonitrile extends beyond academic research; it has practical implications in industrial applications as well. The pharmaceutical industry, in particular, has shown interest in this compound due to its potential as an intermediate in drug synthesis. Companies are investing in research to explore new synthetic routes that could make this compound more accessible and cost-effective for large-scale production.

In conclusion, 5-Chloro-2-(perchlorophenyl)pyridine-3-acetonitrile (CAS No. 1361553-66-3) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structural features make it a valuable tool for synthetic chemists and pharmacologists alike. As our understanding of its properties continues to grow, so too will its importance in advancing chemical and pharmaceutical sciences.